(2Z)-3-benzyl-N-(3-chloro-4-methylphenyl)-2-[(3-fluorophenyl)imino]-4-oxo-1,3-thiazinane-6-carboxamide

• Molecular Formula: C25H21ClFN3O2S
• Molecular Weight: 482.0 g/mol
• IUPAC Name: 3-benzyl-N-(3-chloro-4-methylphenyl)-2-(3-fluorophenyl)imino-4-oxo-1,3-thiazinane-6-carboxamide
• InChI: InChI=1S/C25H21ClFN3O2S/c1-16-10-11-20(13-21(16)26)28-24(32)22-14-23(31)30(15-17-6-3-2-4-7-17)25(33-22)29-19-9-5-8-18(27)12-19/h2-13,22H,14-15H2,1H3,(H,28,32)
• InChI Key: AOZGTDBHNGMBBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CC(=O)N(C(=NC3=CC(=CC=C3)F)S2)CC4=CC=CC=C4)Cl

Description

• This compound belongs to the class of thiazinane-6-carboxamides .
• Its chemical structure consists of a thiazinane ring with a benzyl group , a chloro-methylphenyl group , and a fluorophenylimino group .
• Thiazinane derivatives exhibit diverse biological activities, making this compound intriguing for further study.

Preparation Methods

Synthetic Routes: One synthetic route involves the reaction of with a suitable amine (such as benzylamine) to form the thiazinane ring. The imino group is introduced by reacting with a fluorophenylamine.

Reaction Conditions: These reactions typically occur under using appropriate solvents (e.g., dichloromethane, toluene).

Industrial Production: While industrial-scale production details are proprietary, laboratories can synthesize this compound using the described methods.

Chemical Reactions Analysis

Reactions: The compound may undergo , , and reactions.

Common Reagents and Conditions:

Major Products: These reactions yield derivatives with modified functional groups.

Scientific Research Applications

Chemistry: Investigate its reactivity, stereochemistry, and novel derivatives.

Biology: Explore its potential as a bioactive compound (e.g., enzyme inhibitors, antimicrobials).

Medicine: Assess its pharmacological properties (e.g., anticancer, antibacterial).

Industry: Evaluate its use in materials science (e.g., polymers, catalysts).

Mechanism of Action

• The compound likely interacts with specific molecular targets (e.g., enzymes, receptors).
• It may modulate cellular pathways (e.g., signal transduction, metabolic pathways).

Comparison with Similar Compounds

Similar Compounds: Other thiazinane derivatives, such as 3-chloro-4-methoxyphenyl isocyanate and related structures.

Uniqueness: Highlight its specific substituents and structural features.

Remember that this compound’s biological effects and applications warrant further investigation, and ongoing research may reveal additional insights